8-(trifluoromethyl)indolizine-2-carboxylic acid
Description
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-(trifluoromethyl)indolizine-2-carboxylic acid involves the reaction of 2-(trifluoromethyl)pyridine with ethyl 2-oxo-2-(phenylamino)acetate to form 8-(trifluoromethyl)indolizine-2-carboxylic acid ethyl ester, which is then hydrolyzed to the desired product.", "Starting Materials": [ "2-(trifluoromethyl)pyridine", "ethyl 2-oxo-2-(phenylamino)acetate", "sodium hydroxide", "water", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-(trifluoromethyl)pyridine is reacted with ethyl 2-oxo-2-(phenylamino)acetate in the presence of a base catalyst, such as sodium hydroxide, to form 8-(trifluoromethyl)indolizine-2-carboxylic acid ethyl ester.", "Step 2: The ethyl ester is then hydrolyzed using an acid catalyst, such as hydrochloric acid, to yield the desired product, 8-(trifluoromethyl)indolizine-2-carboxylic acid." ] } | |
CAS RN |
2386866-94-8 |
Product Name |
8-(trifluoromethyl)indolizine-2-carboxylic acid |
Molecular Formula |
C10H6F3NO2 |
Molecular Weight |
229.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
